![molecular formula C16H12Cl2N2O B2805054 6-chloro-2-(chloromethyl)-3-(2-methylphenyl)-4(3H)-quinazolinone CAS No. 22280-91-7](/img/structure/B2805054.png)
6-chloro-2-(chloromethyl)-3-(2-methylphenyl)-4(3H)-quinazolinone
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Description
6-Chloro-2-(chloromethyl)-3-(2-methylphenyl)-4(3H)-quinazolinone (CMQ) is an organic compound belonging to the quinazolinone family. It is a synthetic compound that has been used extensively in scientific research and laboratory experiments due to its unique properties.
Scientific Research Applications
- Anticancer Properties : Researchers have explored the anticancer potential of this compound due to its structural resemblance to quinazoline derivatives. It may inhibit specific kinases involved in cancer cell proliferation and survival .
- Kinase Inhibitors : The chloromethyl group could serve as a reactive site for kinase inhibitors. Scientists investigate its ability to block kinases implicated in diseases like Alzheimer’s and Parkinson’s .
- Nickel-Catalyzed Reactions : The compound Ni(PPh3)2(o-Tol)Cl, which contains the 6-chloro-2-(chloromethyl)-3-(2-methylphenyl)-4(3H)-quinazolinone moiety, has been used as a catalyst in various organic transformations. It facilitates cross-coupling reactions and C–C bond formation .
- Functional Polymers : Researchers explore the incorporation of quinazolinone derivatives into polymer matrices. These polymers exhibit unique optical, electronic, or mechanical properties .
- Pesticide Development : The compound’s chloromethyl group could be modified to create novel pesticides. Researchers investigate its efficacy against pests and insects .
- Luminescent Properties : Quinazolinone derivatives often exhibit fluorescence. Scientists study their photophysical behavior for potential applications in optoelectronic devices .
- Fluorescent Probes : Researchers have labeled biological molecules with quinazolinone-based fluorescent probes. These probes allow visualization of specific cellular components or processes .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Material Science and Polymer Chemistry
Agrochemicals and Pest Control
Photophysics and Optoelectronics
Biological Studies and Imaging
properties
IUPAC Name |
6-chloro-2-(chloromethyl)-3-(2-methylphenyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O/c1-10-4-2-3-5-14(10)20-15(9-17)19-13-7-6-11(18)8-12(13)16(20)21/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJODSXUDTBPFAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=NC3=C(C2=O)C=C(C=C3)Cl)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-2-(chloromethyl)-3-(2-methylphenyl)-4(3H)-quinazolinone |
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